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Compound of Interest

Compound Name: 1-Bromo-2-propanol

Cat. No.: B008343 Get Quote

Physical Properties of 1-Bromo-2-propanol: A
Technical Guide
This guide provides a detailed overview of the key physical properties of 1-Bromo-2-propanol,
specifically its boiling point and density. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Core Physical Properties
1-Bromo-2-propanol is a secondary alcohol and an organobromine compound. Its physical

characteristics are crucial for its handling, application in synthetic routes, and for purification

processes.

Quantitative Data Summary
The following table summarizes the reported values for the boiling point and density of 1-
Bromo-2-propanol from various sources.
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Physical Property Value Conditions Source(s)

Boiling Point 145 - 148 °C @ 760 mmHg [1][2][3]

293 - 298.4 °F @ 760 mmHg [1]

146.5 °C [4]

Density 1.530 g/mL @ 25 °C [1][2][3]

1.5585 g/cm³ @ 30 °C (86 °F) [4][5]

Experimental Protocols
The determination of boiling point and density are fundamental experimental procedures in

chemistry for the characterization of liquid compounds.

Determination of Boiling Point (Micro-Reflux Method)
A common and accurate method for determining the boiling point of a liquid when only a small

sample is available is the micro-reflux method.[5]

Apparatus:

Small test tube

Thermometer

Heating block or oil bath

Magnetic stirrer and stir bar (optional, but recommended to prevent bumping)

Clamps and stand

Procedure:

Approximately 0.5 mL of the liquid sample (1-Bromo-2-propanol) is placed in a small test

tube, and a small magnetic stir bar is added.[5]

The test tube is securely clamped within a heating block or suspended in an oil bath.
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A thermometer is positioned with its bulb about 1 cm above the surface of the liquid.[5]

The sample is gently heated and stirred.

The temperature is monitored. As the liquid boils, a ring of condensing vapor will become

visible on the walls of the test tube. The thermometer bulb should be at the level of this ring

to ensure an accurate reading of the vapor temperature.[5]

The boiling point is the stable temperature at which the liquid is gently refluxing (boiling and

condensing back into the liquid).[5]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[6][7]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Pipette

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical

balance.

A known volume of 1-Bromo-2-propanol is carefully transferred into the graduated cylinder

or pycnometer using a pipette. The volume is read from the bottom of the meniscus.[6]

The mass of the container with the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

mass of the container with the liquid.

The density is then calculated using the formula: Density = Mass / Volume.[6][7]
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Logical Relationship of Physical Properties
The following diagram illustrates the direct relationship between the chemical compound 1-
Bromo-2-propanol and its fundamental physical properties.
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Figure 1. Relationship between 1-Bromo-2-propanol and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. phillysim.org [phillysim.org]

2. cdn.juniata.edu [cdn.juniata.edu]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. google.com [google.com]

5. uomus.edu.iq [uomus.edu.iq]

6. embibe.com [embibe.com]

7. m.youtube.com [m.youtube.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://www.benchchem.com/product/b008343?utm_src=pdf-body-img
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://www.benchchem.com/product/b008343?utm_src=pdf-custom-synthesis
https://phillysim.org/newmanual/exp5.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D59cN0pkTn6s&q=EgSkXFnLGODt7skGIjCRm6OtGF3_EfUaT499ZLhnLEJMOaduE-epLAbeL3DBSGUiMv-ZMoxYNyRCGSnGpbcyAnJSWgFD
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Physical properties of 1-Bromo-2-propanol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008343#physical-properties-of-1-bromo-2-propanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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